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Compound of Interest

Compound Name: Octalene

Cat. No.: B1200738

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the discovery and known properties
of Octalene. It is important to note at the outset that, based on publicly available scientific
literature, Octalene is a polycyclic aromatic hydrocarbon of theoretical and chemical interest.
There is currently no evidence to suggest its involvement in biological signaling pathways or its
application in drug development. The information presented herein is based on its chemical
characteristics.

Discovery and History

Octalene is a polycyclic hydrocarbon with the chemical formula Ci14H12. It is composed of two
fused cyclooctatetraene rings.[1] Theoretical studies on Octalene have explored its planar and
nonplanar structures, as well as the isomerization reactions between its nonplanar forms.[2]
Much of the interest in Octalene from a chemical standpoint revolves around its electronic
structure and its ability to form anions.

Chemical and Physical Properties

The fundamental properties of Octalene are summarized in the table below. This data is
compiled from various chemical databases and publications.
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Property Value Source
Chemical Formula CiaH12 [11[3][4]
Molar Mass 180.250 g-mol—1 [1][3]
CAS Number 257-55-6 [11[3114]
IUPAC Name Octalene [11[3]
Appearance Not specified in literature

Solubility Not specified in literature

Electronic Structure and Aromaticity

A significant aspect of Octalene's chemistry is its capacity to be reduced to form a dianion
(C14H1227) and a tetraanion (C14H1247).[1] This property is of theoretical interest in the study of
aromaticity.

» Dianion: The dianion of Octalene accommodates its two additional electrons in one of the
eight-membered rings. This results in that ring having 10 1t-electrons, conforming to Huckel's
rule for aromaticity (4n+2 1t-electrons, where n=2). This is analogous to the dianion of
cyclooctatetraene.[1]

» Tetraanion: In the tetraanion, with 18 mt-electrons, both rings gain aromatic character, each
effectively having access to 10 1t-electrons. This leads to a planar, bicyclic aromatic structure
similar to naphthalene.[1]

The reduction of Octalene to its anionic forms can be represented by the following logical
relationship:

+2e Dianion (C14H1227) +2e~ Tetraanion (CiaH12%7)

107t aromatic ring Planar, bicyclic aromatic

\

Octalene (Ci4H12)

A
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Reduction of Octalene to its dianion and tetraanion.
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Experimental Protocols

The available literature on Octalene is primarily theoretical. Detailed experimental protocols for
its synthesis or for the specific reduction processes to its anions are not extensively published
in readily accessible sources. The primary methods cited for studying Octalene and its anions
involve chemical reduction, for example, using lithium metal.[1]

General Protocol for Reduction of Aromatic Hydrocarbons (Illustrative):

Disclaimer: This is a generalized protocol and has not been specifically validated for Octalene.
It is for illustrative purposes only.

e Preparation of Reactants: Under an inert atmosphere (e.g., argon or nitrogen), a solution of
Octalene in a suitable aprotic solvent (e.g., tetrahydrofuran) is prepared.

» Reduction: A stoichiometric amount of a reducing agent, such as an alkali metal (e.g.,
lithium), is added to the solution.

» Reaction Monitoring: The progress of the reaction can be monitored by spectroscopic
methods, such as NMR or UV-Vis spectroscopy, to observe the formation of the anionic
species.

o Characterization: Upon completion of the reaction, the resulting anionic species can be
characterized using various spectroscopic and crystallographic techniques.

Status in Drug Development

A thorough review of scientific databases and literature reveals no publications or patents
linking Octalene to drug discovery or development. There is no information on its biological
activity, mechanism of action, or any associated signaling pathways. Therefore, at present,
Octalene is a compound of interest to theoretical and synthetic chemists, and not a candidate
for pharmaceutical development.

The following workflow illustrates the typical high-level process for drug discovery and
development, a process for which Octalene has not been a subject of investigation.
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A generalized workflow for drug discovery and development.
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Conclusion

Octalene is a fascinating molecule from a chemical structure and bonding perspective. Its
ability to form stable dianions and tetraanions with aromatic characteristics has been a subject
of theoretical study. However, for the audience of researchers, scientists, and drug
development professionals, it is crucial to understand that there is no current body of research
to support any biological or pharmaceutical application of this compound. Future investigations
could, in principle, explore the biological effects of Octalene and its derivatives, but as of now,
it remains a subject of purely chemical inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1200738#discovery-and-history-of-octalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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